Michellamine A

• Molecular Formula: C46H48N2O8
• Molecular Weight: 756.9 g/mol
• IUPAC Name: (1S,3S)-5-[3-[4-[(1S,3S)-6,8-dihydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-5-yl]-1-hydroxy-8-methoxy-6-methylnaphthalen-2-yl]-4-hydroxy-5-methoxy-7-methylnaphthalen-1-yl]-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-6,8-diol
• InChI: InChI=1S/C46H48N2O8/c1-19-9-25-27(41-31-13-21(3)47-23(5)39(31)33(49)17-35(41)51)15-29(45(53)43(25)37(11-19)55-7)30-16-28(26-10-20(2)12-38(56-8)44(26)46(30)54)42-32-14-22(4)48-24(6)40(32)34(50)18-36(42)52/h9-12,15-18,21-24,47-54H,13-14H2,1-8H3/t21-,22-,23-,24-/m0/s1
• InChI Key: GMLBVLXDRNJFGR-ZJZGAYNASA-N
• Isomeric SMILES: C[C@H]1CC2=C(C(=CC(=C2[C@@H](N1)C)O)O)C3=CC(=C(C4=C3C=C(C=C4OC)C)O)C5=C(C6=C(C=C(C=C6OC)C)C(=C5)C7=C8C[C@@H](N[C@H](C8=C(C=C7O)O)C)C)O
• Canonical SMILES: CC1CC2=C(C(=CC(=C2C(N1)C)O)O)C3=CC(=C(C4=C3C=C(C=C4OC)C)O)C5=C(C6=C(C=C(C=C6OC)C)C(=C5)C7=C8CC(NC(C8=C(C=C7O)O)C)C)O
• synonyms: michellamine A; michellamine B; michellamine C

Description

Michellamine A is a dimeric isoquinoline alkaloid isolated from Ancistrocladus abbreviatus and has been shown to exhibit anti-HIV activity. It has a role as a metabolite, an anti-HIV-1 agent and an anti-HIV-2 agent. It is an isoquinoline alkaloid, a polyphenol, a ring assembly, a member of isoquinolines, an aromatic ether, a methoxynaphthalene and a member of naphthols.

Scientific Research Applications

Quantum Chemical Analysis

Michellamine A, along with other michellamines, has been studied through quantum chemical calculations. These dimeric naphthylisoquinoline alkaloids, notable for their large molecular size and flexibility, have been analyzed for their circular dichroism (CD) spectra. This kind of analysis is crucial for understanding the stereochemical properties of complex organic compounds like michellamine A (Bringmann, Gulden, & Busemann, 2003).

Anti-HIV Activity

Michellamine A has demonstrated significant anti-HIV properties. It inhibits HIV reverse transcriptase activity and prevents HIV-induced cellular fusion and syncytium formation, which are crucial in viral propagation. This activity is notable in the context of searching for novel anti-HIV compounds (Definitions, 2020).

Structural and Conformational Studies

Michellamine A's structure and conformation have been explored in various studies. Computational studies have analyzed its conformation in different solvents, providing insights into the intramolecular interactions and stability of the compound. This research is essential for understanding the physicochemical properties and potential biological activities of michellamine A (Mammino & Bilonda, 2017).

Antiausterity Activities Against Pancreatic Cancer Cells

Research has also delved into the potential antiausterity activities of michellamine A against pancreatic cancer cells. This line of investigation is crucial for discovering new therapeutic agents for cancer treatment (Lombe et al., 2018).

Sustainable Harvest for Research

The sustainable harvest of plants producing michellamine A, such as Ancistrocladus korupensis, has been a topic of economic botanical interest. Understanding the sustainable sourcing of such compounds is vital for ecological preservation and long-term research feasibility (Thomas et al., 2008).

Synthesis and Analogue Studies

Efforts have been made in the efficient synthesis of michellamine A analogs, such as korupensamines and michellamine B. These synthetic methodologies are crucial for creating compounds with potentially improved or varied biological activities (Xu et al., 2014).